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Compound of Interest

Compound Name: Vegfr-2-IN-61

Cat. No.: B15614626 Get Quote

Researchers and drug development professionals utilizing Vegfr-2-IN-61, a potent inhibitor of

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), must adhere to stringent disposal

protocols. Due to its classification as a hazardous substance, proper handling and disposal are

paramount for laboratory safety and environmental protection. This potent angiogenesis

modulator, while crucial for advancing anti-cancer therapies, is recognized as harmful if

swallowed and exhibits high toxicity to aquatic life with long-lasting effects.[1] Therefore, all

materials contaminated with Vegfr-2-IN-61 must be treated as hazardous chemical waste.

Immediate Safety and Disposal Protocols
Under no circumstances should Vegfr-2-IN-61 or any materials contaminated with it be

disposed of down the drain or in regular solid waste receptacles.[1] A comprehensive "cradle-

to-grave" management approach is necessary, ensuring all waste, from stock solutions to

contaminated labware, is handled and disposed of correctly.[1]

Key Disposal Steps:

Segregation: At the point of generation, all waste streams containing Vegfr-2-IN-61 must be

segregated from non-hazardous waste. This includes unused stock solutions, leftover

experimental solutions, contaminated personal protective equipment (PPE) such as gloves

and lab coats, and any labware (e.g., pipette tips, tubes, flasks) that has come into contact

with the compound.[1]

Waste Collection:
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Solid Waste: All contaminated solid materials should be collected in a dedicated, clearly

labeled, and leak-proof hazardous waste container. The container material should be

compatible with any solvents used.[1]

Liquid Waste: All liquid waste containing Vegfr-2-IN-61 must be collected in a sealed, leak-

proof, and clearly labeled hazardous waste container. If the liquid waste contains

flammable solvents, an appropriate container for flammable materials must be used.[1]

Labeling: All hazardous waste containers must be prominently labeled with "Hazardous

Waste" and the full chemical name, "Vegfr-2-IN-61". Include the approximate concentration

and the solvent used.[1]

Storage: Hazardous waste containers should be stored in a designated, well-ventilated, and

secure area, away from incompatible materials, pending disposal.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor. Ensure the disposal facility is an approved waste disposal plant.

[1][2]

Quantitative Data for Handling and Storage
For researchers preparing and using solutions of VEGFR-2 inhibitors, the following table

summarizes relevant quantitative data for handling and storage, based on information for

similar compounds.
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Parameter Value/Instruction Source

Stock Solution Preparation

(Example)

To prepare a 10 mM stock

solution, dissolve 4.01 mg of a

similar compound (VEGFR-2-

IN-5 hydrochloride) in 1 mL of

anhydrous DMSO.

[1]

Stock Solution Storage

Aliquot into single-use volumes

to avoid repeated freeze-thaw

cycles. Store at -80°C for up to

6 months or -20°C for up to 1

month.

[1][3]

Working Solution Preparation

Thaw an aliquot of the stock

solution and prepare a series

of dilutions in the appropriate

assay buffer on the day of the

experiment.

[1]

Personal Protective Equipment

(PPE)

Wear protective gloves and

clothing when handling.
[2]

Experimental Protocol: Waste Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of waste contaminated with Vegfr-2-IN-61.
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Vegfr-2-IN-61 Waste Disposal Workflow
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Caption: Workflow for the safe disposal of Vegfr-2-IN-61 waste.
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In case of accidental release, avoid inhalation of dust and substance contact. Evacuate the

area and consult an expert. Do not let the product enter drains.[2][4] For skin contact,

immediately remove all contaminated clothing and rinse the skin with water. If swallowed, have

the victim drink water and consult a doctor if they feel unwell.[2] Always have the Safety Data

Sheet (SDS) for the specific compound or a similar one readily available for reference in case

of an emergency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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